Cas no 2287323-17-3 (3-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]benzoic acid)

• Product Name: 3-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]benzoic acid
• CAS No: 2287323-17-3
• MF: C₂₆H₂₃NO₄
• MW: 413.465127229691
• CID: 6012683
• PubChem ID: 165737494
• Update Time: 2025-06-13

3-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6746484
• 3-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]benzoic acid
• 2287323-17-3

• Inchi： 1S/C26H23NO4/c28-25(29)17-7-5-6-16(12-17)18-13-19(14-18)27-26(30)31-15-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-12,18-19,24H,13-15H2,(H,27,30)(H,28,29)
• InChI Key： LFEFLRBLXZECQC-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C2C=CC=C(C(=O)O)C=2)C1)=O

Computed Properties

• Exact Mass: 413.16270821g/mol
• Monoisotopic Mass: 413.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]benzoic acid

Introduction to 3-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]benzoic acid (CAS No. 2287323-17-3)

3-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]benzoic acid, identified by its CAS number 2287323-17-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate stereochemistry and functional groups, which contribute to its potential biological activity. The presence of a benzoic acid moiety, combined with a cyclobutyl side chain and an amide linkage derived from a fluoren-9-ylmethoxy carbonyl group, suggests a multifaceted structure that may interact with biological targets in diverse ways.

The stereochemical configuration at the (1R,3R)-cyclobutyl center is particularly noteworthy, as it introduces chirality into the molecule. Chiral centers are often critical for the biological activity of pharmaceutical compounds, as they can influence the molecule's interaction with biological receptors and enzymes. The specific stereochemistry of this compound may play a pivotal role in determining its pharmacological properties, including its binding affinity, selectivity, and metabolic stability. Recent advancements in computational chemistry have enabled researchers to predict and analyze the conformational dynamics of such chiral molecules, providing insights into their potential behavior in biological systems.

The fluoren-9-ylmethoxy carbonyl group is another key feature of this compound. Fluorene derivatives are frequently employed in pharmaceutical research due to their favorable physicochemical properties, such as high lipophilicity and excellent photostability. The methoxy substitution on the fluorene ring enhances solubility while maintaining hydrophobic interactions with biological targets. This moiety is often incorporated into drug candidates to improve pharmacokinetic profiles, including oral bioavailability and tissue distribution. The combination of these structural elements in 3-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]benzoic acid makes it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of benzoic acid derivatives in medicinal chemistry. Benzoic acid and its derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and antitumor effects. The structural versatility of benzoic acid allows for the design of molecules with tailored properties by modifying substituents at various positions on the aromatic ring. In the case of CAS No. 2287323-17-3, the benzoic acid core is connected to a cyclobutyl amine moiety via an amide bond, which introduces additional functionality and potential sites for interaction with biological targets.

The amine group at the other end of the amide linkage provides another opportunity for further derivatization. Amines are versatile functional groups that can participate in hydrogen bonding interactions, both as donors and acceptors. This property is crucial for designing molecules that can effectively bind to protein targets such as enzymes and receptors. The presence of multiple hydrogen bond donors and acceptors in 3-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]benzoic acid may enhance its ability to interact with biological systems in a specific manner.

One of the most exciting aspects of this compound is its potential application in the development of novel therapeutic agents. The unique combination of structural features—chiral cyclobutyl group, fluorene-based carbonyl moiety, benzoic acid core, and amine functionality—makes it an intriguing candidate for further exploration. Researchers are particularly interested in investigating its potential as an intermediate or lead compound for drugs targeting neurological disorders, where chiral molecules often play a critical role.

Advances in synthetic methodologies have made it possible to access complex molecules like CAS No. 2287323-17-3 with high efficiency and purity. Modern synthetic strategies often involve asymmetric transformations to introduce chirality at specific centers with high enantioselectivity. The synthesis of this compound likely involves multi-step reactions that carefully construct each functional group while maintaining the desired stereochemical integrity.

In addition to its potential therapeutic applications, this compound may also serve as a valuable tool for mechanistic studies in medicinal chemistry. By analyzing how different parts of the molecule interact with biological targets, researchers can gain insights into general principles governing drug-receptor interactions. Such knowledge can accelerate the discovery process by guiding the design of future drug candidates.

The growing interest in fluorene derivatives as pharmacophores underscores their importance in modern drug discovery. Fluorene-based compounds have been reported to exhibit diverse biological activities across multiple therapeutic areas due to their unique structural properties. The methoxy-substituted fluorene carbonyl group in CAS No. 2287323-17-3 is particularly noteworthy for its ability to enhance molecular recognition through hydrophobic interactions while maintaining flexibility through rotation around single bonds.

The cyclobutyl side chain adds another layer of complexity to this molecule's structure. Cycloalkyl groups are known to influence both pharmacokinetic and pharmacodynamic properties by affecting molecular shape and flexibility. In some cases, cycloalkyl substituents can improve binding affinity by filling specific pockets within biological targets or by modulating conformational preferences.

Future research directions for 3-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]benzoic acid may include exploring its derivatives through structure-based drug design or computational modeling techniques. These approaches can help identify optimal modifications that enhance potency while minimizing off-target effects.

The development of novel pharmaceuticals relies heavily on access to high-quality starting materials like those represented by CAS No 2287323 17 3 This underscores why continuous investment in synthetic chemistry research remains essential for advancing medicinal biology Forward-looking strategies will likely focus on leveraging green chemistry principles alongside innovative synthetic methods to ensure sustainable production processes while maintaining high standards quality control